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Compound of Interest

Compound Name: Trioctyltin chloride

Cat. No.: B1346589

This guide provides a detailed overview of the core physical properties of Trioctyltin chloride,
specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in drug development who require precise and reliable data for their work with this
organotin compound. This document outlines the established values for these properties and
describes the experimental methodologies for their determination.

Quantitative Data Summary

The physical properties of Trioctyltin chloride are summarized in the table below, providing a
clear and concise reference.

Physical Property Value Conditions
Boiling Point 193-198 °C at 0.1 Torr
469.2 + 28.0 °C at 760 mmHg

Density 1.04 g/mL at 20 °C

Experimental Protocols

The determination of the physical properties of chemical compounds such as Trioctyltin
chloride requires standardized and precise experimental protocols to ensure accuracy and
reproducibility. Below are detailed methodologies for measuring the boiling point, particularly
under vacuum, and the density of liquids.
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1. Determination of Boiling Point Under Reduced Pressure (Vacuum Distillation Method)

Given that Trioctyltin chloride has a high boiling point at atmospheric pressure, vacuum
distillation is the preferred method to determine its boiling point without thermal decomposition.
[1][2] This procedure is analogous to a simple distillation but conducted at a reduced pressure.

[3]

Apparatus:

o Around-bottom flask (distilling flask)

e Aheating mantle

o A Claisen adapter

o Athermometer

e A condenser

¢ Areceiving flask

e Avacuum source (e.g., vacuum pump)

e A manometer to measure the pressure

» Boiling chips or a magnetic stirrer

Procedure:

o Asample of Trioctyltin chloride is placed in the round-bottom flask along with boiling chips
or a magnetic stir bar to ensure smooth boiling.[3]

o The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a
vacuum.

o The thermometer is positioned so that the top of the bulb is level with the side arm of the
Claisen adapter leading to the condenser. This ensures an accurate reading of the vapor
temperature.[3]
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e The system is evacuated to the desired pressure, which is monitored by the manometer.
e The sample is then heated gently.

o The temperature is recorded when the liquid is boiling and a steady stream of condensate is
collected in the receiving flask. This temperature is the boiling point at the recorded pressure.

2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with
a specific, accurately known volume. This method is outlined in standard procedures like those
from ASTM and OECD.[4][5][6][71[81[9][10][11][12]

Apparatus:

o Apycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)
e An analytical balance

¢ A constant-temperature water bath

Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance.
o The pycnometer is filled with Trioctyltin chloride, ensuring no air bubbles are trapped.

o The filled pycnometer is placed in a constant-temperature water bath (e.g., at 20 °C) until it
reaches thermal equilibrium.

e The volume is adjusted precisely by removing any excess liquid that has expanded through
the capillary in the stopper.

e The exterior of the pycnometer is carefully dried and it is weighed again.

o The weight of the Trioctyltin chloride sample is determined by subtracting the weight of the
empty pycnometer from the weight of the filled pycnometer.
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e The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Visualizations of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental procedures described above.
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Apparatus Setup

Place sample in round-bottom flask with boiling chips

Assemble vacuum distillation apparatus

Position thermometer correctly

Measurement Process

Evacuate system to desired pressure

Gently heat the sample

Record steady temperature and pressure during distillation

Result
Y

@bserved Boiling Point at Reduced Pressu@

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination under Vacuum.
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Preparation and Weighing

Weigh clean, dry pycnometer (m1)

Fill pycnometer with Trioctyltin chloride

Thermostate in water bath to 20°C

Adjust volume and dry exterior

Weigh filled pycnometer (m2)

Calculation

Calculate mass of sample (m = m2 - m1) Obtain known volume of pycnometer (V)

Calculate Density (p =m/ V)

Final Result

Density of Trioctyltin chloride at 20°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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